Cas no 1806468-32-5 (Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate)

• Product Name: Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate
• CAS No: 1806468-32-5
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 4956424
• Update Time: 2025-06-08

Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate

• Inchi： 1S/C11H14N2O4/c1-2-17-11(16)9-6-8(13-12)4-3-7(9)5-10(14)15/h3-4,6,13H,2,5,12H2,1H3,(H,14,15)
• InChI Key： UCANXBLQCLMBEL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=CC=1CC(=O)O)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: -1.4
• Topological Polar Surface Area: 102

Additional information on Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate

Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate (CAS No. 1806468-32-5): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate, identified by its unique Chemical Abstracts Service Number (CAS No. 1806468-32-5), represents a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various scientific domains. The presence of both hydrazinyl and carboxymethyl functional groups in its molecular framework suggests a versatile reactivity that makes it a subject of considerable interest among researchers.

The molecular structure of Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate consists of a benzoate core substituted with a hydrazinyl group at the 5-position and a carboxymethyl group at the 2-position. This arrangement imparts unique chemical properties that are exploited in multiple synthetic pathways and biological studies. The benzoate moiety, known for its stability and prevalence in pharmaceuticals, provides a robust scaffold for further functionalization, while the hydrazinyl group introduces reactivity suitable for forming Schiff bases, heterocyclic compounds, and other derivatives.

Recent advancements in the field have highlighted the compound's role in developing novel therapeutic agents. The hydrazinyl group is particularly noteworthy for its ability to participate in condensation reactions with aldehydes and ketones, yielding Schiff bases that exhibit diverse biological activities. These Schiff bases have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that certain derivatives of Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate exhibit significant inhibitory effects on various cancer cell lines by interfering with critical signaling pathways involved in tumor growth and progression.

In addition to its applications in medicinal chemistry, Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate has found utility in materials science. The compound's ability to form coordination complexes with transition metals has been leveraged in the development of catalysts for organic transformations. These metal complexes often display enhanced catalytic activity and selectivity, making them valuable in industrial processes such as polymerization and cross-coupling reactions. The carboxymethyl group, in particular, serves as a ligand that can stabilize metal centers while maintaining accessibility for substrates, thereby optimizing reaction conditions.

The pharmaceutical industry has also shown interest in Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate due to its potential as an intermediate in drug synthesis. Its structural features allow for modifications that can fine-tune pharmacokinetic properties, such as solubility and bioavailability. Researchers have synthesized analogs of this compound to investigate their pharmacological effects on neurological disorders. Preliminary findings suggest that certain derivatives may possess neuroprotective properties by modulating neurotransmitter release and receptor activity. This aligns with the growing demand for innovative treatments targeting central nervous system disorders.

From an environmental chemistry perspective, Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate has been studied for its behavior in aquatic systems. Its degradation pathways and potential ecological impact are crucial considerations for sustainable chemical use. Studies have focused on understanding how this compound interacts with natural water bodies and how it can be safely metabolized or transformed into less harmful substances. Such research is essential for ensuring that chemical applications do not inadvertently contribute to environmental pollution.

The synthesis of Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate itself is a testament to the progress in synthetic organic chemistry. Modern methodologies allow for efficient production of this compound with high purity, enabling researchers to explore its applications without being hindered by impurities or complex purification processes. Techniques such as palladium-catalyzed cross-coupling reactions have streamlined the introduction of functional groups at specific positions on the benzoate core, making it easier to access desired derivatives.

Future research directions for Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate include exploring its role in drug discovery through high-throughput screening assays. By systematically testing large libraries of derivatives, scientists can identify compounds with optimal biological activity profiles for therapeutic use. Additionally, computational chemistry approaches are being employed to predict the properties of new derivatives before they are synthesized, thereby reducing the time and resources required for experimental validation.

The versatility of Ethyl 2-(carboxymethyl)-5-hydrazinylbenzoate underscores its importance as a building block in chemical research. Whether used to develop novel drugs or advanced materials, this compound exemplifies how structural diversity can lead to innovative applications across multiple disciplines. As scientific understanding continues to evolve, it is likely that new uses for this compound will emerge, further solidifying its place as a cornerstone of modern chemical investigation.